![molecular formula C15H20N6S B6448134 2-(pyrrolidin-1-yl)-4-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine CAS No. 2427903-68-0](/img/structure/B6448134.png)
2-(pyrrolidin-1-yl)-4-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine
Description
2-(pyrrolidin-1-yl)-4-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine (hereafter referred to as PPT) is a synthetic compound that has been extensively studied for its potential applications in scientific research. PPT is a heterocyclic compound that contains a pyrrolidine ring, a thiazole ring, and a piperazine ring. It is a white powder at room temperature and has a molecular weight of 372.51 g/mol. PPT has been found to have a wide range of biochemical and physiological effects and has been used in a variety of laboratory experiments.
Scientific Research Applications
Anticancer Agents
PTP has shown promise as a potential anticancer agent. Its unique structure and ability to interact with specific cellular targets make it an attractive candidate for cancer therapy. Researchers are investigating its effects on tumor growth, apoptosis (programmed cell death), and inhibition of metastasis. Preclinical studies have demonstrated PTP’s ability to interfere with cancer cell signaling pathways, making it an exciting area of research .
Neurological Disorders
The central nervous system (CNS) is another domain where PTP has garnered interest. Its interactions with neurotransmitter receptors and ion channels suggest potential applications in treating neurological disorders. Researchers are exploring its effects on conditions such as epilepsy, Alzheimer’s disease, and Parkinson’s disease. PTP’s modulatory effects on neuronal excitability and synaptic transmission are under investigation .
Antibacterial Properties
PTP exhibits antibacterial activity against various pathogens. Studies have highlighted its efficacy against both Gram-positive and Gram-negative bacteria. Researchers are investigating its mechanism of action, potential synergies with existing antibiotics, and its ability to combat drug-resistant strains. PTP’s antibacterial properties could contribute to novel therapeutic approaches in infectious diseases .
Anti-inflammatory Agents
Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. PTP’s anti-inflammatory potential is being explored. It may modulate immune responses, inhibit pro-inflammatory cytokines, and reduce tissue damage. Researchers are studying its effects in animal models and cell cultures to uncover its therapeutic applications .
Antiviral Activity
PTP has demonstrated antiviral activity against certain viruses. Researchers are investigating its effects on viral replication, entry, and assembly. Preliminary studies suggest that PTP may inhibit the replication of RNA viruses, including some flaviviruses. Its potential as an antiviral agent warrants further exploration .
Chemical Biology and Drug Design
Beyond its direct applications, PTP serves as a valuable tool in chemical biology and drug discovery. Its unique structure allows researchers to explore protein-ligand interactions, design analogs, and develop targeted therapies. Computational studies and molecular modeling help elucidate its binding modes and guide drug design efforts .
Crystal structure and synthesis of 3-(1H-pyrrol-2-yl)-1-(thiophen-2-yl)propanone
properties
IUPAC Name |
2-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N6S/c1-2-7-20(6-1)14-16-4-3-13(18-14)19-8-10-21(11-9-19)15-17-5-12-22-15/h3-5,12H,1-2,6-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHFLPJRREMLTLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)C4=NC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyrrolidin-1-yl)-4-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-chloro-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine](/img/structure/B6448053.png)
![3-chloro-4-({1-[(oxan-3-yl)methyl]piperidin-4-yl}methoxy)pyridine](/img/structure/B6448064.png)
![2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-3-(trifluoromethyl)pyridine](/img/structure/B6448070.png)
![8-(5-methyl-1,3,4-thiadiazol-2-yl)-3-(4-methyl-1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane](/img/structure/B6448086.png)
![1-(3-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}propyl)pyrrolidin-2-one](/img/structure/B6448091.png)
![N-methyl-N-[(oxan-2-yl)methyl]-5-(propan-2-yl)-1,3,4-thiadiazol-2-amine](/img/structure/B6448094.png)
![3-chloro-4-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methoxy}pyridine](/img/structure/B6448102.png)
![5-bromo-2-(methylsulfanyl)-N-[(oxolan-2-yl)methyl]pyrimidin-4-amine](/img/structure/B6448107.png)
![1-methyl-3-{4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6448116.png)
![4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methyl-2-(pyrrolidin-1-yl)pyrimidine](/img/structure/B6448120.png)
![4-{6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine](/img/structure/B6448128.png)
![4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-5,6,7,8-tetrahydroquinazoline](/img/structure/B6448143.png)
![3-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}-1-methyl-1,2-dihydropyrazin-2-one](/img/structure/B6448150.png)
![4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine](/img/structure/B6448165.png)